Cas no 866590-91-2 (2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)
2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
- F1604-0297
- SR-01000132876
- SR-01000132876-1
- AKOS001820884
- 2-[6-ethyl-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]-N-phenylacetamide
- 2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-phenylacetamide
- 2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
- 866590-91-2
- 1(4H)-Quinolineacetamide, 6-ethyl-4-oxo-N-phenyl-3-(phenylsulfonyl)-
-
- Inchi: 1S/C25H22N2O4S/c1-2-18-13-14-22-21(15-18)25(29)23(32(30,31)20-11-7-4-8-12-20)16-27(22)17-24(28)26-19-9-5-3-6-10-19/h3-16H,2,17H2,1H3,(H,26,28)
- InChI Key: VFMIEIHGTOFDFT-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=CC=C2)=O)C2=C(C=C(CC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 446.13002836g/mol
- Monoisotopic Mass: 446.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 819
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 91.9Ų
Experimental Properties
- Density: 1.337±0.06 g/cm3(Predicted)
- Boiling Point: 715.6±60.0 °C(Predicted)
- pka: 13.66±0.70(Predicted)
2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1604-0297-2μmol |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-5μmol |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-10μmol |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-20μmol |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-1mg |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-2mg |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-3mg |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-4mg |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-5mg |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0297-10mg |
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
866590-91-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
Comprehensive Overview of 2-3-(Benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866590-91-2)
The compound 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866590-91-2) is a synthetic organic molecule with a unique quinoline-based structure. This compound has garnered significant attention in pharmaceutical research and medicinal chemistry due to its potential applications in drug discovery and therapeutic development. Its molecular framework combines a benzenesulfonyl group, an ethyl-substituted quinoline, and an N-phenylacetamide moiety, making it a versatile candidate for structure-activity relationship (SAR) studies.
In recent years, the demand for novel heterocyclic compounds like 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in its bioactivity profile, which may include anti-inflammatory, antimicrobial, or kinase inhibitory properties. The compound's CAS No. 866590-91-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.
The synthesis of 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide typically involves multi-step organic reactions, including sulfonylation, cyclization, and amide coupling. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity.
From a commercial perspective, CAS No. 866590-91-2 is often listed by chemical suppliers specializing in high-value intermediates. Its pricing and availability are influenced by factors like scale of production and regulatory compliance. Companies engaged in custom synthesis or contract research frequently inquire about this compound, highlighting its role in collaborative R&D projects.
In the context of intellectual property, 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide has been referenced in several patent applications, particularly those related to small-molecule therapeutics. Its molecular scaffold is considered valuable for designing next-generation drugs targeting chronic diseases or rare conditions. This aligns with the growing trend of personalized medicine and precision healthcare.
Environmental and safety data for CAS No. 866590-91-2 are critical for its handling in laboratory settings. While not classified as a hazardous material, standard precautions for organic solvents and fine chemicals apply. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP).
Looking ahead, the scientific community anticipates further exploration of 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide's potential. Its integration into high-throughput screening platforms and combinatorial chemistry libraries could accelerate the discovery of lead compounds for various therapeutic areas. As AI-driven drug design gains traction, this molecule may serve as a benchmark for computational modeling studies.
In summary, 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866590-91-2) represents a compelling example of modern medicinal chemistry. Its structural complexity and diverse applicability make it a subject of ongoing research, with implications for healthcare innovation and scientific advancement.
866590-91-2 (2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)